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Compound of Interest

Compound Name:
2-(Iodomethyl)-2-

methyltetrahydrofuran

Cat. No.: B13128782

Get Quote

Executive Summary & Chemical Profile
Objective: To provide a scientifically rigorous, compliant, and safe disposal protocol for 2-
(Iodomethyl)-2-methyltetrahydrofuran (IMMT).

Target Audience: Senior Researchers, EHS Officers, and Lab Managers.

Chemical Context: IMMT is a bifunctional intermediate combining a cyclic ether

(tetrahydrofuran ring) with a primary alkyl iodide. This dual functionality dictates its disposal

pathway. It is not merely a "solvent waste"; it is a reactive intermediate with specific stability

concerns.
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Feature Hazard Implication

Cyclic Ether (THF moiety)

Peroxide Former (Class B): Susceptible to

autoxidation upon exposure to air/light, forming

shock-sensitive organic peroxides.

Alkyl Iodide (C-I bond)

Alkylating Agent & Photolabile: The C-I bond is

weak (approx. 50 kcal/mol). Light exposure

causes homolytic cleavage, releasing free

iodine (

) and radical species.

Physical State
Flammable Liquid: Likely Flash Point < 60°C

(based on structural analogs like 2-MeTHF).

Pre-Disposal Assessment (The Self-Validating
System)
Before moving the container to waste storage, you must validate its stability. Blindly moving old

ether containers is a leading cause of laboratory accidents.

Protocol A: Peroxide Quantification
Frequency: Mandatory for any container opened >6 months ago or if the container shows

crystal formation (do not touch if crystals are visible).

Visual Inspection: Check the cap and threads. If white crystals or oily layers are visible,

STOP. Evacuate the area and contact EHS immediately.

Quantometric Test: Use a commercial peroxide test strip (e.g., Quantofix®).

< 20 ppm: Safe for standard disposal.

20–100 ppm: Requires immediate disposal; do not concentrate.

> 100 ppm: Requires chemical stabilization (reduction) before transport.
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Protocol B: Iodine Evolution Check
Observation: A yellow/brown tint indicates the release of elemental iodine (

).

Action: While not explosive, free iodine is corrosive and an oxidizer. It should be reduced to

iodide (

) using sodium thiosulfate if the concentration is significant, to prevent corrosion of metal
waste drums.

Waste Stream Segregation Logic
Proper segregation prevents "unknown" reactions in the central accumulation area.

The "Halogenated" Imperative
Unlike unsubstituted THF, IMMT contains iodine.

Rule: It MUST go into the Halogenated Solvent Waste stream.

Reasoning: Non-halogenated waste is often used for fuel blending (energy recovery). Iodine-

containing compounds release corrosive hydrogen iodide (HI) and elemental iodine upon

combustion, which damages standard incinerators. They require facilities with caustic

scrubbers.

Chemical Compatibility Matrix
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Substance Class Compatibility Mechanism of Failure

Strong Oxidizers (e.g.,

, Peroxides)
INCOMPATIBLE

Accelerates ether oxidation;

potential for violent

combustion.

Strong Bases (e.g., NaOH,

KOH)
INCOMPATIBLE

Risk of E2 elimination

reactions, generating volatile

alkenes.

Magnesium/Lithium INCOMPATIBLE
Grignard/Lithiation formation

(exothermic).

Acetone/Ketones Conditional

Generally safe, but avoid

mixing if waste is acidic

(iodination risk).

Operational Workflow (Decision Logic)
The following diagram illustrates the decision-making process for disposing of IMMT.
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Figure 1: Decision tree for the safe evaluation and routing of IMMT waste. Note the critical stop

point if crystals are observed.

Step-by-Step Disposal Protocol
Phase 1: Stabilization (If required)
If peroxides are >100 ppm, or if the solution is dark brown (high free iodine):

Work in a Fume Hood: Ensure sash is at the proper height.

Add Reducing Agent: Add 5% aqueous Sodium Thiosulfate or Ferrous Sulfate solution slowly

to the waste.

Verify: Shake gently. The dark brown color of iodine should fade to pale yellow/colorless.

Peroxide strips should read <20 ppm.

Phase 2: Packaging
Container Selection: Use Amber Glass or opaque HDPE.

Why: The C-I bond is photolabile. Clear glass will accelerate decomposition and pressure

buildup from

gas.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Secondary Containment: Place the bottle in a polyethylene tray during transfer to prevent

spills from reaching drains.

Phase 3: Labeling & RCRA Compliance
Label the tag completely before adding waste.

Chemical Name: Write "2-(Iodomethyl)-2-methyltetrahydrofuran" (Do not use

abbreviations/formulas).

Hazards: Check Ignitable and Toxic.
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Constituents: If mixed with other solvents, list percentages (e.g., "IMMT 5%,

Dichloromethane 95%").

RCRA Codes:

D001: Ignitable (Flash point < 60°C).

Halogenated: Ensure the "Halogenated" box is checked on your institution's tag.

Emergency Contingencies
Spills (< 500 mL)

Evacuate the immediate area.

PPE: Nitrile gloves (double gloved) and safety goggles.

Absorb: Use a universal absorbent or vermiculite. Do not use paper towels (combustible

reaction with potential peroxides).

Clean: Wipe area with a dilute sodium thiosulfate solution to deactivate any residual iodine.

Exposure[1][2][3][4][5]
Skin: Wash with soap and water for 15 minutes. Iodine stains can be treated with a

thiosulfate wash.[1]

Eyes: Flush for 15 minutes.[2] Seek medical attention immediately (alkylating agents can

cause delayed corneal damage).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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